2-(4-isobutoxybenzoyl)-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-methyl-3-[[4-(2-methylpropoxy)benzoyl]amino]thiourea
• InChI: InChI=1S/C13H19N3O2S/c1-9(2)8-18-11-6-4-10(5-7-11)12(17)15-16-13(19)14-3/h4-7,9H,8H2,1-3H3,(H,15,17)(H2,14,16,19)
• InChI Key: NEUXGYQIXPKMGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NNC(=S)NC
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting from basic aromatic or heterocyclic substrates, which are then functionalized with various groups, including isobutoxy, hydrazine, and carbothioamide functionalities. For instance, the preparation of 2-(2-hydroxybenzoyl)-N-(1-adamantyl) hydrazine carbothioamide demonstrates a method that could be adapted for the synthesis of the target compound by substituting the appropriate starting materials and reagents (Genc, Tekin, Sandal, Şekerci, & Genç, 2015).

Molecular Structure Analysis

Structural analyses, including density functional theory (DFT) studies and X-ray crystallography, are common for understanding the molecular geometry, vibrational frequencies, and electronic structures of such compounds. The structure of the nickel(II) complex with a similar hydrazine carbothioamide ligand provides insights into the coordination environment and electronic properties, which can be extrapolated to the target compound (Genc et al., 2015).

Chemical Reactions and Properties

Compounds in this class participate in various chemical reactions, including complexation with metals, which can alter their physical and chemical properties. The reactivity towards metal ions, as demonstrated by the formation of complexes, indicates the potential for the target compound to engage in similar reactions, leading to materials with diverse applications (Genc et al., 2015).

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated various methods for synthesizing hydrazinecarbothioamide derivatives, highlighting their potential in creating novel chemical entities. For instance, studies have reported the synthesis and characterization of thiazolyl-ethylidene hydrazino-thiazole derivatives, showcasing their potential antimicrobial and anticancer properties through various in vitro biological experiments (Al-Mutabagani et al., 2021). Similarly, another study focused on synthesizing novel substituted oxadiazole derivatives, evaluating their antibacterial activity against a range of bacteria, indicating the pharmaceutical potential of such compounds (Kaur et al., 2011).

Antimicrobial and Anticancer Activities

Derivatives of hydrazinecarbothioamide have been tested for their antimicrobial and anticancer activities. For example, the synthesis of thiazolyl-ethylidene hydrazino-thiazole derivatives showed promising results against Gram-positive and Gram-negative bacteria, with specific compounds demonstrating potent activity against liver carcinoma, colorectal carcinoma, and breast carcinoma cell lines, indicating their therapeutic potential (Al-Mutabagani et al., 2021). Another study highlighted the synthesis of substituted pyrazoles, their antimicrobial screening, and free-radical scavenging activity, further supporting the utility of hydrazinecarbothioamide derivatives in developing new antimicrobial agents (Hamada & Abdo, 2015).

Material Science and Corrosion Inhibition

The compound and its derivatives have also been explored for applications beyond biological activities, such as material science and corrosion inhibition. A study on Schiff base derived from hydrazinecarbothioamide showed it to be an effective corrosion inhibitor for mild steel in sulfuric acid solution, demonstrating the compound's utility in industrial applications (Al-amiery et al., 2014).